Cas no 1848873-96-0 (methyl (3R)-3-amino-4,5-dimethylhexanoate)

• Product Name: methyl (3R)-3-amino-4,5-dimethylhexanoate
• CAS No: 1848873-96-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5824890
• PubChem ID: 165830552
• Update Time: 2025-07-23

methyl (3R)-3-amino-4,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• 1848873-96-0
• methyl (3R)-3-amino-4,5-dimethylhexanoate
• EN300-1284017

• Inchi： 1S/C9H19NO2/c1-6(2)7(3)8(10)5-9(11)12-4/h6-8H,5,10H2,1-4H3/t7?,8-/m1/s1
• InChI Key： AFMHZLXNLPIBID-BRFYHDHCSA-N
• SMILES： O(C)C(C[C@H](C(C)C(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3R)-3-amino-4,5-dimethylhexanoate

Introduction to Methyl (3R)-3-amino-4,5-dimethylhexanoate (CAS No. 1848873-96-0)

Methyl (3R)-3-amino-4,5-dimethylhexanoate, a compound with the chemical identifier CAS No. 1848873-96-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules known for their potential applications in drug development and metabolic studies. The unique structural features of methyl (3R)-3-amino-4,5-dimethylhexanoate make it a valuable tool for researchers exploring novel biochemical pathways and therapeutic agents.

The molecular structure of methyl (3R)-3-amino-4,5-dimethylhexanoate consists of a hexanoate backbone with specific stereochemistry at the 3-position, denoted by the (3R) configuration. This stereochemical purity is crucial for many biochemical applications, as it ensures consistent interactions with biological targets. The presence of both an amino group and a methylated carbon chain contributes to its complex reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the use of chiral amino acids and their derivatives in the development of enantiomerically pure drugs. Methyl (3R)-3-amino-4,5-dimethylhexanoate fits into this category, as its stereochemistry allows for precise control over its biological activity. Studies have shown that enantiomerically pure compounds can exhibit significantly different pharmacological properties compared to their racemic counterparts, making them highly sought after in drug discovery.

One of the most promising applications of methyl (3R)-3-amino-4,5-dimethylhexanoate is in the field of protease inhibition. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. Researchers have been exploring the use of peptidomimetics—molecules that mimic the structure of natural peptides—to develop potent protease inhibitors. The unique structural features of methyl (3R)-3-amino-4,5-dimethylhexanoate make it an excellent candidate for designing such inhibitors.

Furthermore, the compound has shown potential in studies related to metabolic pathways. The amino and carboxyl groups in its structure allow it to participate in various biochemical reactions, including transamination and decarboxylation. These reactions are essential for maintaining nitrogen balance and energy homeostasis in living organisms. By studying the interactions of methyl (3R)-3-amino-4,5-dimethylhexanoate with metabolic enzymes, researchers can gain insights into these pathways and identify potential targets for therapeutic intervention.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of compounds like methyl (3R)-3-amino-4,5-dimethylhexanoate. By using sophisticated algorithms to predict how this molecule interacts with biological targets, scientists can design more effective drug candidates with fewer experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

The synthesis of methyl (3R)-3-amino-4,5-dimethylhexanoate presents unique challenges due to its stereochemical complexity. Traditional synthetic routes often require multiple steps and careful control over reaction conditions to achieve high enantiomeric purity. However, recent innovations in asymmetric synthesis have made it possible to produce this compound more efficiently and cost-effectively. These advancements are crucial for scaling up production and making methyl (3R)-3-amino-4,5-dimethyhexanoate more accessible for research applications.

In conclusion, methyl (3R)-3-amino-4,5-dimethylhexanoate (CAS No. 1848873-96-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it a valuable tool for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this molecule, its importance in advancing both academic research and industrial applications is likely to grow.